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Compound of Interest

Compound Name: Avapritinib

Cat. No.: B605698 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of potent compounds like Avapritinib is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize exposure and ensure a safe laboratory

environment.

Hazard Identification and Occupational Exposure
Limits
Avapritinib is a potent tyrosine kinase inhibitor.[1][2] While some safety data sheets (SDS)

classify it as non-hazardous, others indicate it can cause skin irritation, serious eye damage,

and may cause allergic skin or respiratory reactions.[3][4] Furthermore, some classifications

suggest it is suspected of causing genetic defects and damaging fertility or an unborn child.[4]

Given these potential hazards, a conservative approach to handling is essential.

Currently, there are no established occupational exposure limits (OELs) for Avapritinib.[3][4]

Therefore, engineering controls and personal protective equipment should be utilized to

minimize any potential exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Avapritinib in a laboratory setting.

The following table summarizes the recommended PPE for various tasks.
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certified chemical

fume hood

Administering to
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Safety glasses

with side shields
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Not generally

required if

handled in a

biological safety

cabinet

Handling

Contaminated

Waste

Safety glasses

with side shields
Nitrile gloves Lab coat Not required

Signaling Pathway of Avapritinib
Avapritinib is a tyrosine kinase inhibitor that selectively targets mutant forms of KIT and

platelet-derived growth factor receptor alpha (PDGFRA).[1][2][5] These mutations can lead to

the constitutive activation of these receptors, promoting uncontrolled cell proliferation and

survival through downstream signaling cascades like the PI3K/AKT and RAS/RAF/MEK/ERK

pathways.[1] Avapritinib binds to the ATP-binding pocket of these mutant kinases, inhibiting

their activity and blocking these downstream signals.[1]
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Avapritinib inhibits mutant KIT/PDGFRA, blocking downstream signaling for cell growth.

Operational Plan for Safe Handling
A step-by-step procedural guide for the safe handling of Avapritinib is detailed below:

1. Preparation and Engineering Controls:

Designate a specific area for handling Avapritinib, ideally within a chemical fume hood or a

ventilated balance enclosure for weighing.

Ensure a safety shower and eyewash station are readily accessible.[3]

Cover the work surface with disposable absorbent pads.

2. Weighing and Reconstitution:
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Perform all weighing and initial reconstitution of solid Avapritinib within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation of the powder.

Use dedicated spatulas and weighing papers.

Slowly add solvent to the powder to avoid aerosolization.

3. Solution Handling:

Handle all solutions containing Avapritinib within a chemical fume hood or a biological

safety cabinet for cell culture work.

Use positive displacement pipettes or tips with aerosol-resistant filters.

4. Personal Hygiene:

Wash hands thoroughly with soap and water after handling Avapritinib, even if gloves were

worn.

Do not eat, drink, or apply cosmetics in the designated handling area.

5. Accidental Spills:

In case of a spill, evacuate the area and ensure it is well-ventilated.

Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

For solid spills, carefully cover with damp absorbent paper to avoid raising dust.

Collect all contaminated materials into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating solution (e.g., 1% sodium hypochlorite),

followed by a rinse with water.

Disposal Plan
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Proper disposal of Avapritinib and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

1. Waste Segregation:

All materials that have come into contact with Avapritinib, including gloves, disposable lab

coats, pipette tips, and culture flasks, should be considered hazardous waste.

Segregate cytotoxic waste into clearly labeled, leak-proof containers with purple lids, as is

standard for this waste category.[6]

2. Solid Waste Disposal:

Collect all solid waste, such as contaminated gloves, gowns, and absorbent pads, in a

designated, sealed plastic bag or container labeled "Cytotoxic Waste."

3. Liquid Waste Disposal:

Collect all liquid waste containing Avapritinib in a clearly labeled, sealed, and chemical-

resistant container.

Do not pour Avapritinib waste down the drain.

4. Sharps Disposal:

Dispose of any sharps contaminated with Avapritinib (e.g., needles, syringes) in a

designated, puncture-resistant sharps container with a purple lid.[6]

5. Final Disposal:

Arrange for the disposal of all Avapritinib waste through your institution's environmental

health and safety office.

Cytotoxic waste should be incinerated at a high temperature by a licensed hazardous waste

disposal company.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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